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Compound of Interest

Compound Name: 3,4-Diaminotoluene

Cat. No.: B134574 Get Quote

An In-depth Technical Guide to 3,4-Diaminotoluene for Researchers and Drug Development

Professionals

This technical guide provides a comprehensive overview of 3,4-Diaminotoluene (3,4-DAT), a

key aromatic amine intermediate. It is intended for researchers, scientists, and professionals in

the field of drug development and chemical synthesis. This document details its chemical and

physical properties, synthesis protocols, applications, and safety information.

Core Molecular Information
3,4-Diaminotoluene, also known as 4-Methyl-o-phenylenediamine, is an organic compound

with the chemical formula C₇H₁₀N₂.[1][2] Its molecular weight is approximately 122.17 g/mol .[1]

[2][3][4][5]

Physicochemical Properties
3,4-Diaminotoluene is a colorless to brownish-purple crystalline solid.[1][2][6][7] It is soluble in

water, alcohol, and ether.[1][2][6][7] The compound is stable under normal conditions but is

incompatible with strong oxidizing agents.[2][7][8] When heated to decomposition, it emits toxic

fumes of nitrogen oxides.[1][6][7][9]

Table 1: Quantitative Data for 3,4-Diaminotoluene
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Property Value Source(s)

Molecular Formula C₇H₁₀N₂ [1][2][3][4][9]

Molecular Weight 122.17 g/mol [1][2][3][4][5]

CAS Number 496-72-0 [2][3]

Melting Point 87-89 °C [2][8]

Boiling Point 155-156 °C at 18 mmHg [2][7]

Water Solubility 16 g/L (at 20 °C) [7][8]

Appearance
Colorless to brownish purple

crystalline solid
[1][2][6][7]

Synthesis of 3,4-Diaminotoluene
A primary method for synthesizing 3,4-Diaminotoluene is through the hydrogenation reduction

of o-nitro-p-toluidine.[10][11] This process is valued for its short synthesis route, high product

purity (reaching 99.5%), and high yield (96-97%).[10][11]

Experimental Protocol: Hydrogenation Reduction of o-
Nitro-p-toluidine
This protocol is based on a patented synthesis method.[10][11]

1. Materials and Equipment:

o-nitro-p-toluidine (raw material)

Methanol (or other alcohol solvent)

Nickel catalyst (e.g., Raney nickel) or Palladium on carbon[11]

High-pressure autoclave reactor with stirring mechanism

Nitrogen and Hydrogen gas sources
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Equipment for distillation under normal and reduced pressure

2. Procedure:

Dissolution: Prepare a solution by dissolving o-nitro-p-toluidine in an alcohol solvent, such as

methanol. The weight ratio of the solvent to o-nitro-p-toluidine should be between 1.5:1 and

3:1.[10][11] Heat the mixture to 50-55 °C with stirring to ensure complete dissolution.[10]

Reaction Setup: Transfer the solution of o-nitro-p-toluidine into a high-pressure autoclave.

Add the catalyst (e.g., Ni catalyst).[10]

Inerting: Purge the autoclave with nitrogen gas and then with hydrogen gas to create an inert

atmosphere.

Hydrogenation:

Begin stirring and heat the reactor to 60-65 °C.[10]

Introduce hydrogen gas, maintaining a pressure of 1.0-4.0 MPa.[10][11]

Maintain the reaction temperature between 65-85 °C.[10][11]

Continue the hydrogenation for approximately 1 hour.[10]

Work-up and Purification:

After the reaction is complete, vent the excess hydrogen gas.

Discharge the reaction mixture from the autoclave.

Remove the methanol solvent under normal pressure distillation.

Remove any water under reduced pressure.

The final product, 3,4-diaminotoluene, is obtained through rectification under reduced

pressure.[10]
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Reaction Conditions
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Caption: Synthesis pathway of 3,4-Diaminotoluene via hydrogenation reduction.
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Applications in Research and Drug Development
3,4-Diaminotoluene is a versatile intermediate with numerous applications in both industrial

and research settings.

Dye and Pigment Synthesis: It is a crucial intermediate in the manufacturing of dyes and

pigments, such as disperse fluorescent yellow.[9][12]

Polymer Chemistry: The compound is used in the production of polyurethanes, polyamides,

and polyurethane foams.[5][13]

Pharmaceutical Synthesis: In drug development, 3,4-Diaminotoluene serves as a

foundational building block for synthesizing various Active Pharmaceutical Ingredients

(APIs).[14] Its structure is ideal for creating complex heterocyclic molecules, which are

prevalent in many therapeutic agents.[14] It has been used in the synthesis of antibiotics and

antivirals.[5] For instance, it is employed in the synthesis of asymmetrical tetradentate Schiff

bases through condensation reactions.[2][7]

Corrosion Inhibitors: It is used to synthesize metal anti-rust agents and corrosion inhibitors

for metals like silver, copper, and zinc.[11]

Analytical Chemistry and Sensor Development: 3,4-Diaminotoluene has gained attention in

the development of advanced sensor technologies.[15] Its electrochemical properties make it

a useful component in creating sensitive and selective electrochemical sensors.[15] It has

also been used as a chromogenic reagent for the spectrophotometric determination of

selenium(IV).[2]

Safety and Handling
3,4-Diaminotoluene is classified as a toxic and hazardous substance.

Toxicity: It is toxic by ingestion and inhalation and acts as an irritant to the skin and eyes.[1]

[2][6][7][9]

Personal Protective Equipment (PPE): When handling this chemical, appropriate PPE is

essential. This includes chemical safety goggles, protective gloves, and suitable protective
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clothing to prevent skin exposure.[9][16] A NIOSH/MSHA-approved respirator should be

used if exposure limits are exceeded or if irritation occurs.[16]

Handling and Storage: Store in a tightly closed container in a cool, dry, and well-ventilated

area, away from incompatible substances like strong oxidizing agents.[9][16] Minimize dust

generation and accumulation.[16]

First Aid Measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes.[16]

Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated

clothing.[16]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen.[16]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth and have

them drink 2-4 cups of milk or water.[16] In all cases of exposure, seek immediate medical

attention.[16]

3,4-Diaminotoluene
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Caption: Key application areas of 3,4-Diaminotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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